Cas no 1203417-35-9 (4-(2-phenyl-1,3-thiazol-4-yl)methyl-N-(thiophen-2-yl)piperazine-1-carboxamide)

• Product Name: 4-(2-phenyl-1,3-thiazol-4-yl)methyl-N-(thiophen-2-yl)piperazine-1-carboxamide
• CAS No: 1203417-35-9
• MF: C₁₉H₂₀N₄OS₂
• MW: 384.518301010132
• CID: 5820188
• PubChem ID: 45502652
• Update Time: 2025-05-24

4-(2-phenyl-1,3-thiazol-4-yl)methyl-N-(thiophen-2-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-phenyl-1,3-thiazol-4-yl)methyl-N-(thiophen-2-yl)piperazine-1-carboxamide
• 1203417-35-9
• 4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-N-thiophen-2-ylpiperazine-1-carboxamide
• AKOS024515899
• VU0649104-1
• F5616-0011
• 4-((2-phenylthiazol-4-yl)methyl)-N-(thiophen-2-yl)piperazine-1-carboxamide
• SR-01000923957-1
• 4-[(2-phenyl-1,3-thiazol-4-yl)methyl]-N-(thiophen-2-yl)piperazine-1-carboxamide
• SR-01000923957

• Inchi： 1S/C19H20N4OS2/c24-19(21-17-7-4-12-25-17)23-10-8-22(9-11-23)13-16-14-26-18(20-16)15-5-2-1-3-6-15/h1-7,12,14H,8-11,13H2,(H,21,24)
• InChI Key： UMLYZVNCTOVZAA-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(=C1)CN1CCN(C(NC2=CC=CS2)=O)CC1

Computed Properties

• Exact Mass: 384.10785362g/mol
• Monoisotopic Mass: 384.10785362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 4-(2-phenyl-1,3-thiazol-4-yl)methyl-N-(thiophen-2-yl)piperazine-1-carboxamide

Comprehensive Overview of 4-(2-phenyl-1,3-thiazol-4-yl)methyl-N-(thiophen-2-yl)piperazine-1-carboxamide (CAS No. 1203417-35-9)

The compound 4-(2-phenyl-1,3-thiazol-4-yl)methyl-N-(thiophen-2-yl)piperazine-1-carboxamide (CAS No. 1203417-35-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate molecular architecture, combining a thiazole ring, a phenyl group, a piperazine core, and a thiophene-based carboxamide moiety. This combination of heterocyclic and aromatic systems makes it a promising candidate for various biomedical applications, particularly in the development of targeted therapies.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 4-(2-phenyl-1,3-thiazol-4-yl)methyl-N-(thiophen-2-yl)piperazine-1-carboxamide due to their potential in addressing unmet medical needs. Researchers are particularly intrigued by its pharmacokinetic properties and binding affinity to specific biological targets. The compound's CAS No. 1203417-35-9 is frequently searched in academic databases and patent literature, indicating its relevance in ongoing studies.

One of the key reasons for the popularity of 4-(2-phenyl-1,3-thiazol-4-yl)methyl-N-(thiophen-2-yl)piperazine-1-carboxamide is its potential role in modulating enzyme activity and receptor interactions. The presence of both thiazole and thiophene rings in its structure suggests possible applications in designing small-molecule inhibitors or agonists for therapeutic purposes. These features align with current trends in precision medicine, where researchers aim to develop compounds with high specificity and minimal off-target effects.

The synthesis of CAS No. 1203417-35-9 involves multi-step organic reactions, often starting from commercially available piperazine derivatives and thiazole precursors. Its carboxamide linkage is a critical functional group that enhances its stability and bioavailability. Recent advancements in green chemistry have also explored eco-friendly routes to synthesize such compounds, addressing the growing demand for sustainable pharmaceutical production.

From a commercial perspective, 4-(2-phenyl-1,3-thiazol-4-yl)methyl-N-(thiophen-2-yl)piperazine-1-carboxamide is often discussed in the context of drug discovery pipelines and intellectual property filings. Its structural novelty makes it a valuable asset for pharmaceutical companies investing in innovative therapeutics. Additionally, its molecular weight and logP value are frequently analyzed to predict its drug-likeness, a hot topic in modern computational chemistry.

In conclusion, 4-(2-phenyl-1,3-thiazol-4-yl)methyl-N-(thiophen-2-yl)piperazine-1-carboxamide (CAS No. 1203417-35-9) represents a fascinating example of how heterocyclic chemistry can contribute to advancing medical science. Its unique structure and potential applications make it a compound worth watching in the coming years, especially as researchers continue to unravel its full pharmacological potential.